4,4,5,5,6,6,6-Heptafluoro-1-(4-methoxyphenyl)hex-1-yn-3-one

• CAS No.: 89965-76-4
• Molecular Formula: C13H7F7O2
• Molecular Weight: 328.18 g/mol
• IUPAC Name: 4,4,5,5,6,6,6-heptafluoro-1-(4-methoxyphenyl)hex-1-yn-3-one
• InChI: InChI=1S/C13H7F7O2/c1-22-9-5-2-8(3-6-9)4-7-10(21)11(14,15)12(16,17)13(18,19)20/h2-3,5-6H,1H3
• InChI Key: BBJUSEZNHKFJDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C#CC(=O)C(C(C(F)(F)F)(F)F)(F)F

Description

4,4,5,5,6,6,6-Heptafluoro-1-(4-methoxyphenyl)hex-1-yn-3-one is a fluorinated organic compound known for its unique chemical properties. The presence of multiple fluorine atoms and a methoxyphenyl group makes it a valuable compound in various scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4,5,5,6,6,6-Heptafluoro-1-(4-methoxyphenyl)hex-1-yn-3-one typically involves the reaction of a fluorinated alkyne with a methoxyphenyl derivative under controlled conditions. The reaction is often carried out in the presence of a catalyst, such as palladium or copper, to facilitate the coupling process. The reaction conditions, including temperature, pressure, and solvent, are optimized to achieve high yield and purity of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring consistent product quality. The use of advanced purification techniques, such as chromatography and crystallization, further enhances the purity of the compound.

Chemical Reactions Analysis

Types of Reactions

4,4,5,5,6,6,6-Heptafluoro-1-(4-methoxyphenyl)hex-1-yn-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The fluorine atoms can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and alkyl halides (R-X) are employed in substitution reactions.

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Alcohols, alkanes

Substitution: Halogenated derivatives, alkylated compounds

Scientific Research Applications

4,4,5,5,6,6,6-Heptafluoro-1-(4-methoxyphenyl)hex-1-yn-3-one has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme interactions and protein-ligand binding.

Medicine: Investigated for its potential use in drug development and as a diagnostic tool.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4,4,5,5,6,6,6-Heptafluoro-1-(4-methoxyphenyl)hex-1-yn-3-one involves its interaction with specific molecular targets. The fluorine atoms enhance the compound’s reactivity and stability, allowing it to participate in various biochemical pathways. The methoxyphenyl group contributes to its binding affinity with proteins and enzymes, influencing their activity and function.

Comparison with Similar Compounds

Similar Compounds

• 4,4,5,5,6,6,6-Heptafluoro-1-hexene
• 1,3-Hexanedione, 4,4,5,5,6,6,6-heptafluoro-1-(2-thienyl)-
• 4,4′′-Bis(4,4,5,5,6,6,6-heptafluoro-1,3-dioxohexyl)-o-terphenyl-4′-sulfonyl chloride

Uniqueness

4,4,5,5,6,6,6-Heptafluoro-1-(4-methoxyphenyl)hex-1-yn-3-one stands out due to its combination of fluorine atoms and a methoxyphenyl group, which imparts unique chemical and physical properties. This makes it particularly valuable in applications requiring high reactivity and stability.